Cas no 626-51-7 (3-Methylglutaric acid)

3-Methylglutaric acid Properties

Names and Identifiers

• 3-Methylpentanedioic acid
• Pentanedioic acid, 3-methyl-
• B-METHYLGLUTARIC ACID
• 3-METHYLGLUTARIC ACID
• 3-methylglutaric aci
• 3-Methylpentane-1,5-dioic acid
• Methylglutaric acid
• 3-methyl-pentanedioic acid
• 3-Methylglutaricacid
• beta-Methylglutaric acid
• XJMMNTGIMDZPMU-UHFFFAOYSA-N
• 3Q0P190C7B
• 3-methylpentanedioate
• b-Methylglutarate
• 3-Methylglutarate
• beta-Methylglutarate
• 3-methyl-Glutarate
• monomethylglutaric acid
• b-methyl-Glutaric acid
• 3-methyl glutaric acid
• 3-methyl-Glutaric acid
• beta-methyl-G
• MGA, 3MG acid
• A8660
• Q-101919
• Methylglutarate
• METHYGLUTARATE
• AKOS005146191
• 1219798-68-1
• Z1041180516
• SCHEMBL258152
• NS00014729
• AS-39046
• EN300-66371
• CHEBI:68566
• GLUTARIC ACID, .BETA.-METHYL-
• NSC14870
• NSC-14870
• .beta.-Methylglutaric acid
• 626-51-7
• 099C94FB-2103-4FA2-91C8-B5700FC750CD
• NSC 14870
• CS-0059397
• Q27137013
• FT-0616162
• DTXSID50211649
• UNII-3Q0P190C7B
• s3347
• M0330
• SY049418
• bmse000575
• beta-methyl-Glutaric acid
• MFCD00002727
• 3-Methylpropane-1,3-dicarboxylic acid
• AMY4060
• 3-Methylglutaric acid, 99%
• GLUTARIC ACID, 3-METHYL-
• 3-Methylglutaric acid, purum, >=98.0% (GC)
• EINECS 210-951-5
• LMFA01170117
• 3-Methylpentanedioic--d4 Acid
• HY-113410
• DTXCID30134140
• DB-073168
• GLUTARIC ACID, BETA-METHYL-
• Pentanedioic acid, 3-methyl-(9CI)
• +Expand

• MDL： MFCD00002727
• InChIKey： XJMMNTGIMDZPMU-UHFFFAOYSA-N
• Inchi： 1S/C6H10O4/c1-4(2-5(7)8)3-6(9)10/h4H,2-3H2,1H3,(H,7,8)(H,9,10)
• SMILES： O([H])C(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C(=O)O[H])=O
• BRN： 1759502

Computed Properties

• Exact Mass: 146.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 146.057909
• Heavy Atom Count: 10
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• LogP: 0.57190
• PSA: 74.60000
• Refractive Index: 1.4336 (estimate)
• Water Partition Coefficient: Soluble in water, and ethanol.
• Boiling Point: 311.39°C (rough estimate)
• Melting Point: 85.0 to 87.0 deg-C
• Flash Point: 148.8°C
• Color/Form: Pale-yellow to Yellow-brown Solid
• Solubility: Not determined.
• pka: 4.24(at 25℃)
• Density: 1.4528 (rough estimate)

3-Methylglutaric acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38
• Signal Word：Warning

3-Methylglutaric acid Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters